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Application Notes and Protocols for Magnum-
PSI

A Step-by-Step Guide to Setting Up Plasma-Surface Interaction Experiments

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on how to set up and conduct experiments using the Magnum-PSI
(MAgnetized plasma Generator and NUMerical modeling for Plasma Surface Interactions)
facility. These application notes and protocols are designed to streamline the experimental
process, from initial planning to data acquisition and analysis.

Introduction to Magnum-PSI

Magnum-PSI is a linear plasma generator designed to study the complex interactions between
plasmas and various materials under conditions relevant to fusion reactors, particularly the
divertor region of ITER. It utilizes a cascaded arc plasma source to generate a high-density,
low-temperature plasma that is confined by a powerful superconducting magnet. This allows for
the investigation of material erosion, deposition, and fuel retention, as well as the testing of
novel plasma-facing components.

The key operational parameters of Magnum-PSI are summarized in the table below,
showecasing its capability to simulate the extreme environment of a fusion reactor's divertor.
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Data Presentation: Key Experimental Parameters

A successful experiment in Magnum-PSI relies on the precise control and monitoring of various
parameters. The following table summarizes the key operational and diagnostic parameters

that can be achieved and measured.
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Parameter Value Units Notes
Plasma Source
Hydrogen (H),
Y g ) ) Other gases may be
Deuterium (D), Helium )
Gas Types - possible upon
(He), Neon (Ne),
request.
Argon (Ar)
Controls the plasma
Gas Flow Rate Variable sccm density and neutral
pressure.
A primary control for
Arc Current 40 - 160 A plasma density and
temperature.[1][2]
Magnetic Field
) ) Confines the plasma
On-axis Magnetic ]
) up to 2.5 T beam and influences
Field .
particle transport.[3]
Plasma Parameters at
Target
Measured by
Electron Density (n_e) 10719 - 10721 m"-3 Thomson Scattering.
3]
Measured by
Electron Temperature .
T &) 0.1-10 eV Thomson Scattering.
e
[3]
A key parameter for
, studying material
Particle Flux 10123 - 10725 mAn-2sh-1 i
erosion and
deposition rates.[3]
Simulates the high
Heat Flux >10 MW/m"2 heat loads on divertor
components.[3]
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Vacuum System

Achieved through a
Base Pressure <1077 mbar multi-stage differential

pumping system.

Dependent on gas
Operational Pressure Variable Pa flow and pumping
configuration.

Target and Sample

Can be actively

Target Temperature Variable °C
cooled or heated.
Allows for control of
Target Biasing Variable Vv ion impact energy.[4]
[51[6]
Accommodates a
Sample Size Variable - range of sample sizes

and geometries.

Experimental Protocols

This section outlines the detailed methodologies for conducting a typical plasma-surface
interaction experiment in Magnum-PSI.

Experimental Planning and Proposal

The initial step involves defining the scientific objectives and experimental plan. For external
users, this culminates in the submission of a beam time application.

Protocol 1: Experimental Proposal Submission

o Define Research Goals: Clearly articulate the scientific questions to be addressed. This
could involve studying material erosion rates, hydrogen retention, or the performance of a
new plasma-facing component.
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o Determine Experimental Conditions: Specify the required plasma parameters (gas type,
density, temperature, flux), target material, target temperature, and any in-situ diagnostics
needed.

o Consult with Magnum-PSI Staff: It is highly recommended to discuss the feasibility of the
proposed experiment with the Magnum-PSI facility manager and scientific staff.

e Submit a Proposal: Complete and submit the official Magnum-PSI beam time application
form, detailing the experimental plan, required resources, and safety considerations.

» Proposal Review: The proposal will be reviewed by a scientific committee for feasibility and
scientific merit.

Sample Preparation and Mounting

Proper preparation and mounting of the material sample are crucial for obtaining reliable and
reproducible results.

Protocol 2: Material Sample Preparation and Mounting

o Sample Cleaning: Thoroughly clean the sample to remove any surface contaminants. The
cleaning procedure will depend on the material but typically involves ultrasonic cleaning in a
series of solvents (e.g., acetone, isopropanol, ethanol).

o Surface Characterization (Pre-exposure): Characterize the pristine surface of the sample
using appropriate techniques such as Scanning Electron Microscopy (SEM), X-ray
Photoelectron Spectroscopy (XPS), or Atomic Force Microscopy (AFM).

e Mounting on Target Holder: Securely mount the sample onto the designated target holder.
Ensure good thermal contact if temperature control is required. This may involve the use of
specific clamps or conductive pastes.

« Installation in the Target Exchange and Analysis Chamber (TEAC): The target holder with the
mounted sample is introduced into the TEAC, which is then evacuated.[3]

Vacuum System Operation and Plasma Generation
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Achieving and maintaining a high-quality vacuum is fundamental to any plasma experiment.
The following protocol outlines the general procedure.

Protocol 3: Vacuum and Plasma Operation

e Pump-down of the Main Chamber: The main vacuum vessel is pumped down to the base
pressure using a series of roughing and high-vacuum pumps. This process can take several
hours.

e Gas Introduction: The desired working gas is introduced into the cascaded arc plasma
source through a mass flow controller. The gas flow rate is a key parameter for controlling
the plasma density.

e Plasma Initiation: The cascaded arc discharge is initiated by applying a high voltage across
the cathode and anode. The arc current is then ramped up to the desired level.

o Magnetic Field Activation: The superconducting magnet is energized to the specified
magnetic field strength to confine the plasma beam.

e Plasma Stabilization: The plasma parameters are allowed to stabilize before the target is
exposed. This is monitored using various diagnostics.

Diagnostic Setup and Calibration

Magnhum-PSI is equipped with a suite of advanced diagnostics to characterize both the plasma
and the material surface. Proper setup and calibration are essential for accurate
measurements.

Protocol 4: Thomson Scattering System Setup and Calibration

o Laser Alignment: The high-power laser beam for the Thomson scattering system is carefully
aligned to pass through the center of the plasma and the collection optics.

o Wavelength Calibration: The spectrometers are calibrated using a known light source (e.g., a
calibration lamp or Rayleigh scattering from a neutral gas) to ensure accurate measurement
of the scattered light spectrum.[7][8][9]
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« Intensity Calibration: The absolute sensitivity of the detection system is calibrated using
Raman scattering from a known density of gas (e.g., nitrogen). This allows for the
determination of the absolute electron density.[10]

o Stray Light Minimization: Baffles and a beam dump are used to minimize the amount of stray
laser light reaching the detectors, which can be a significant source of noise.[10]

Data Acquisition and Analysis

Data from all diagnostics are collected and stored centrally. A typical data acquisition workflow
Is described below.

Protocol 5: Data Acquisition and Analysis

o Define Shot Sequence: An experimental run plan or "shot sheet" is created, detailing the
sequence of plasma exposures and the corresponding parameter settings.

« Initiate Data Acquisition System: The data acquisition system is configured to record data
from all relevant diagnostics for the duration of the plasma exposure.

e Plasma Exposure: The target is moved into the plasma beam for the specified duration.

» Data Storage: At the end of the shot, all data is automatically saved to a central database
with a unique shot number for identification.

e Post-shot Analysis: Preliminary analysis of the data is often performed between shots to
monitor the experiment's progress and make any necessary adjustments.[11]

» Detailed Analysis: A more thorough analysis of the collected data is performed after the
experimental campaign is complete. This may involve custom analysis scripts and modeling.

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships in a Magnum-PSI
experiment.
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Caption: High-level workflow for a complete experiment in Magnum-PSI.
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Caption: Relationship between control inputs and plasma generation.
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Caption: Data flow from the experiment to analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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